N-[Cyano-(2,3-dimethoxyphenyl)methyl]-5-propan-2-yl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[cyano-(2,3-dimethoxyphenyl)methyl]-5-propan-2-yl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C17H20N4O3/c1-10(2)12-8-13(21-20-12)17(22)19-14(9-18)11-6-5-7-15(23-3)16(11)24-4/h5-8,10,14H,1-4H3,(H,19,22)(H,20,21)
• InChI Key: ODIJPMPWSOURQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1)C(=O)NC(C#N)C2=C(C(=CC=C2)OC)OC
• Molecular Formula: C17H20N4O3
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions. For instance, the reaction of 4-bromo acetophenone and vetraldehyde (3,4-dimethoxy benzaldehyde) in ethanol and sodium hydroxide solution afforded the corresponding chalcone which was used as a suitable precursor to prepare a new series of pyridine derivatives.

Chemical Reactions Analysis

The chemical reactivity of similar compounds often involves reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Scientific Research Applications

Synthesis and Cytotoxic Activity

Carboxamide derivatives of benzo[b][1,6]naphthyridines, synthesized through reactions involving components structurally similar to N-[Cyano-(2,3-dimethoxyphenyl)methyl]-5-propan-2-yl-1H-pyrazole-3-carboxamide, have shown potent cytotoxic activities against various cancer cell lines. These compounds, derived from reactions of primary amines with specific diones, exhibited significant growth inhibitory properties, with IC(50) values less than 10 nM against murine leukemia, lung carcinoma, and human leukemia cell lines. Some derivatives were even curative against colon tumors in mice, highlighting their potential as leads in anticancer drug development (Deady et al., 2003).

Antitumor and Antioxidant Activities

Cyanoacetamide derivatives have been explored for their synthesis, antitumor, and antioxidant activities. Specifically, compounds featuring cyano and dimethoxyphenyl groups, akin to the structure of interest, have been synthesized and evaluated for their effectiveness against tumor cells and free radicals. These studies provide insight into the compound's potential utility in designing new therapeutic agents with antitumor and antioxidant properties (Bialy & Gouda, 2011).

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Sigma-Aldrich provides similar compounds to researchers and makes no representation or warranty with respect to the product.